Cas no 172419-45-3 (7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene)
172419-45-3 structure
Product Name:7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
CAS No:172419-45-3
MF:C5H3NO
MW:93.0834209918976
CID:111497
PubChem ID:45079794
Update Time:2025-04-18
7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
- 7-oxa-4-azabicyclo[4.1.0]hepta-1(6),2,4-triene
- 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene(9CI)
- DTXSID00663790
- 172419-45-3
-
- Inchi: 1S/C5H3NO/c1-2-6-3-5-4(1)7-5/h1-3H
- InChI Key: LZFKFNXTLMMFBG-UHFFFAOYSA-N
- SMILES: O1C2C=NC=CC1=2
Computed Properties
- Exact Mass: 93.02149
- Monoisotopic Mass: 93.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.4A^2
- XLogP3: 0
Experimental Properties
- PSA: 25.42
7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
172419-45-3 (7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene) Related Products
- 2176-45-6(3-Phenoxypyridine)
- 7295-76-3(3-Methoxypyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent